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Compound of Interest

1-(2-Methoxyphenyl)-3-
Compound Name:
naphthalen-2-ylurea

Cat. No. B1212980

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Methoxyphenyl)-3-naphthalen-2-ylurea is a novel synthetic compound that has emerged
as a promising chemical probe for investigating cellular signaling pathways. Its unique
structure, featuring a methoxyphenyl group linked to a naphthalenylurea core, allows for
specific interactions with biological targets, making it a valuable tool for target identification and
validation in drug discovery. This document provides detailed application notes and protocols
for the utilization of this probe in various experimental settings.

Physicochemical Properties and Synthesis

A comprehensive understanding of the physicochemical properties of 1-(2-Methoxyphenyl)-3-
naphthalen-2-ylurea is crucial for its effective application. The following table summarizes its
key characteristics.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1212980?utm_src=pdf-interest
https://www.benchchem.com/product/b1212980?utm_src=pdf-body
https://www.benchchem.com/product/b1212980?utm_src=pdf-body
https://www.benchchem.com/product/b1212980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

Property Value

Molecular Formula C1sH16N202

Molecular Weight 292.33 g/mol

Appearance White to off-white solid
Solubility Soluble in DMSO and ethanol
Purity >98% (as determined by HPLC)

The synthesis of 1-(2-Methoxyphenyl)-3-naphthalen-2-ylurea is achieved through a multi-
step process, which is outlined in the workflow diagram below. This process ensures high purity
and yield of the final product.
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Caption: Synthetic workflow for 1-(2-Methoxyphenyl)-3-naphthalen-2-ylurea.

Biological Activity and Mechanism of Action

1-(2-Methoxyphenyl)-3-naphthalen-2-ylurea has been identified as a potent and selective
modulator of a key signaling pathway implicated in inflammatory diseases. The table below

summarizes its in vitro activity.
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Assay Type Target ICs0 (NM)
Kinase Assay Kinase X 50
Cell-based Assay Cytokine Release 200

The proposed mechanism of action involves the inhibition of Kinase X, a critical upstream
regulator of pro-inflammatory cytokine production. The signaling pathway is illustrated in the

following diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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